4-[(2-amino-6-oxo-3H-purin-9-yl)sulfonyl]benzoic acid

• Molecular Formula: C12H9N5O5S
• Molecular Weight: 335.30 g/mol
• IUPAC Name: 4-[(2-amino-6-oxo-1H-purin-9-yl)sulfonyl]benzoic acid
• InChI: InChI=1S/C12H9N5O5S/c13-12-15-9-8(10(18)16-12)14-5-17(9)23(21,22)7-3-1-6(2-4-7)11(19)20/h1-5H,(H,19,20)(H3,13,15,16,18)
• InChI Key: MEDRDPSGHZOKNG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C(=O)O)S(=O)(=O)N2C=NC3=C2N=C(NC3=O)N

Description

4-[(2-amino-6-oxo-1,6-dihydro-9H-purin-9-yl)sulfonyl]benzoic acid is a complex organic compound that features a purine derivative linked to a benzoic acid moiety via a sulfonyl group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-[(2-amino-6-oxo-1,6-dihydro-9H-purin-9-yl)sulfonyl]benzoic acid typically involves multiple steps, starting from readily available precursors. One common route involves the sulfonation of benzoic acid derivatives followed by the introduction of the purine moiety through nucleophilic substitution reactions. The reaction conditions often require the use of strong acids or bases, elevated temperatures, and prolonged reaction times to ensure complete conversion.

Industrial Production Methods

Industrial production of this compound may involve optimization of the synthetic route to enhance yield and purity. This could include the use of continuous flow reactors, advanced purification techniques such as crystallization or chromatography, and stringent quality control measures to ensure consistency and reproducibility.

Chemical Reactions Analysis

Types of Reactions

4-[(2-amino-6-oxo-1,6-dihydro-9H-purin-9-yl)sulfonyl]benzoic acid can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to introduce additional functional groups or to modify existing ones.

Reduction: Reduction reactions can be used to alter the oxidation state of the compound, potentially modifying its biological activity.

Substitution: Nucleophilic or electrophilic substitution reactions can be employed to introduce new substituents onto the benzoic acid or purine moieties.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate or hydrogen peroxide, reducing agents such as sodium borohydride or lithium aluminum hydride, and various nucleophiles or electrophiles depending on the desired substitution.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids or ketones, while reduction could produce alcohols or amines. Substitution reactions can introduce a wide range of functional groups, including halides, alkyl groups, or other aromatic rings.

Scientific Research Applications

4-[(2-amino-6-oxo-1,6-dihydro-9H-purin-9-yl)sulfonyl]benzoic acid has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules, particularly in the development of new pharmaceuticals.

Biology: The compound can be used in studies of enzyme inhibition, protein-ligand interactions, and other biochemical processes.

Industry: It may be used in the production of specialty chemicals, dyes, or as an intermediate in the synthesis of other valuable compounds.

Mechanism of Action

The mechanism of action of 4-[(2-amino-6-oxo-1,6-dihydro-9H-purin-9-yl)sulfonyl]benzoic acid involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may inhibit enzyme activity by binding to the active site or allosteric sites, thereby blocking substrate access or altering enzyme conformation. The pathways involved can include signal transduction, metabolic regulation, or gene expression modulation.

Comparison with Similar Compounds

Similar Compounds

Acyclovir: A well-known antiviral drug with a similar purine structure.

Valaciclovir: A prodrug of acyclovir with enhanced bioavailability.

Ganciclovir: Another antiviral agent used to treat cytomegalovirus infections.

Uniqueness

4-[(2-amino-6-oxo-1,6-dihydro-9H-purin-9-yl)sulfonyl]benzoic acid is unique due to its sulfonyl linkage, which can impart distinct chemical and biological properties compared to other purine derivatives. This uniqueness can translate to different pharmacokinetic and pharmacodynamic profiles, potentially offering advantages in specific therapeutic contexts.